N~5~-(Diaminomethylidene)-L-ornithyl-L-histidyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-lysine

• CAS No.: 872969-88-5
• Molecular Formula: C33H61N15O8
• Molecular Weight: 795.9 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxypropanoyl]amino]hexanoic acid
• InChI: InChI=1S/C33H61N15O8/c1-18(2)13-23(47-29(53)24(14-19-15-40-17-43-19)46-26(50)20(35)7-5-11-41-32(36)37)28(52)44-21(9-6-12-42-33(38)39)27(51)48-25(16-49)30(54)45-22(31(55)56)8-3-4-10-34/h15,17-18,20-25,49H,3-14,16,34-35H2,1-2H3,(H,40,43)(H,44,52)(H,45,54)(H,46,50)(H,47,53)(H,48,51)(H,55,56)(H4,36,37,41)(H4,38,39,42)/t20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key: FIZHOAJAASBNOF-OOPVGHQCSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CC1=CN=CN1)NC(=O)[C@H](CCCN=C(N)N)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC(CO)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)C(CCCN=C(N)N)N

Description

N~5~-(Diaminomethylidene)-L-ornithyl-L-histidyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-lysine is a useful research compound. Its molecular formula is C33H61N15O8 and its molecular weight is 795.9 g/mol. The purity is usually 95%.
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